Cas no 138904-48-0 (7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile)
138904-48-0 structure
Product Name:7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:138904-48-0
MF:C7H4N4O
MW:160.13286
MDL:MFCD11040170
CID:902458
Update Time:2023-11-24
7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,7-dihydro-7-oxo-
- 7-hydroxypyrazolo<1,5-a>pyrimidine-3-carbonitrile
- 7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
-
- MDL： MFCD11040170
Computed Properties
- Exact Mass: 160.03900
Experimental Properties
- PSA: 73.95000
- LogP: -0.10572
7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151617-1g |
7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM151617-1g |
7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 1g |
$729 | 2021-08-05 | |
| eNovation Chemicals LLC | D281425-1g |
4,7-Dihydro-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 1g |
$585 | 2024-08-03 | |
| eNovation Chemicals LLC | D281425-5g |
4,7-Dihydro-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 5g |
$985 | 2024-08-03 | |
| Enamine | EN300-2518730-0.05g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 0.05g |
$129.0 | 2023-09-05 | |
| Enamine | EN300-2518730-0.1g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 0.1g |
$193.0 | 2023-09-05 | |
| Enamine | EN300-2518730-0.25g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 0.25g |
$275.0 | 2023-09-05 | |
| Enamine | EN300-2518730-0.5g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 0.5g |
$434.0 | 2023-09-05 | |
| Enamine | EN300-2518730-1g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 1g |
$556.0 | 2023-09-05 | |
| Enamine | EN300-2518730-2.5g |
7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
138904-48-0 | 95% | 2.5g |
$698.0 | 2023-09-05 |
7-oxo-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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